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Compound of Interest

Compound Name: D-(+)-Cellohexose eicosaacetate

Cat. No.: B593227

L Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Introduction

D-(+)-Cellohexose eicosaacetate is a complex carbohydrate derivative that has been

identified as a specialized enzyme inhibitor.[1] This whitepaper aims to provide a

comprehensive technical overview of its biological activity and potential molecular targets.

However, it is critical to note that detailed, publicly available research on the specific

mechanisms and quantitative efficacy of D-(+)-Cellohexose eicosaacetate is exceptionally

limited. The information presented herein is based on supplier specifications and the broader

context of related compounds.

Chemical Identity

Characteristic Value
CAS Number 355012-91-8
Molecular Formula C76H102051

Molecular Weight 1831.59 g/mol
0-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl-(1-
4)-0-2,3,6-tri-O-acetyl-b-D-glucopyranosyl-(1-

Synonyms

4)-0-2,3,6-tri-O-acetyl-b-D-glucopyranosyl-(1-
4)-...
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Reported Biological Activity

D-(+)-Cellohexose eicosaacetate is marketed as a tool for research in several key therapeutic
areas, suggesting a range of biological activities. According to suppliers, it is used for studying:

o Diabetes: This suggests a potential role in modulating carbohydrate-metabolizing enzymes.
o Cancer: Indicating possible anti-proliferative or cytotoxic effects.

 Inflammatory Disorders: Pointing towards an ability to interfere with inflammatory pathways.

[1]

Despite these broad claims, specific biological targets and quantitative data on the activity of D-
(+)-Cellohexose eicosaacetate are not available in peer-reviewed literature.

Postulated Targets and Mechanism of Action

Given its structural similarity to cello-oligosaccharides, it is plausible that D-(+)-Cellohexose
eicosaacetate may act as an inhibitor of glycosidases or other carbohydrate-binding proteins.
The extensive acetylation would significantly alter its solubility and steric profile compared to its
parent molecule, D-(+)-Cellohexose, likely leading to a different target profile or mechanism of
inhibition.

Due to the lack of specific data, any discussion of signaling pathways remains speculative. A
logical workflow for investigating its mechanism of action is proposed below.

Caption: Proposed workflow for elucidating the biological targets and mechanism of action of
D-(+)-Cellohexose eicosaacetate.

Quantitative Data

A thorough search of scientific databases and supplier information did not yield any quantitative
data regarding the biological activity of D-(+)-Cellohexose eicosaacetate. This includes, but is
not limited to:

e |Cso or ECso values for any specific enzyme or cell line.

« Kinetic inhibition constants (Ki, Ki").
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e Data from in vivo efficacy studies.

The absence of such data prevents a detailed comparison with other known inhibitors.

Experimental Protocols

Detailed experimental protocols for assays involving D-(+)-Cellohexose eicosaacetate are not
publicly available. For researchers interested in evaluating this compound, standard protocols
for enzyme inhibition, cell viability, and inflammation assays would need to be adapted. An
example of a generalized experimental design for testing its anti-inflammatory potential is
outlined below.

TalEE Measurement of Inflammatory Markers
(e.g., NO, TNF-q, IL-6)

Pre-treatment with
RAW 264.7 Macrophages Seeding |—> D-(+)-Cellohexose Eicosaacetate [—#=| Stimulation with LPS |—>
(Dose-response)

Click to download full resolution via product page

Caption: A generalized workflow for assessing the in vitro anti-inflammatory activity of D-(+)-
Cellohexose eicosaacetate.

Conclusion

D-(+)-Cellohexose eicosaacetate is a commercially available research chemical with
purported applications in the study of diabetes, cancer, and inflammation. However, there is a
significant gap in the scientific literature regarding its specific biological targets, mechanism of
action, and quantitative efficacy. The information provided by suppliers is of a general nature
and is not substantiated by published, peer-reviewed data.

For researchers and drug development professionals, D-(+)-Cellohexose eicosaacetate
represents a molecule with potential for discovery, but its utility is currently hampered by the
lack of foundational biological data. The workflows presented in this document offer a starting
point for a systematic investigation into its properties. Any research on this compound would be
novel and would contribute significantly to the understanding of its biological function. It is
recommended that any use of this compound be preceded by rigorous in-house validation and
characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b593227?utm_src=pdf-custom-synthesis
https://www.bocsci.com/d-cellohexose-eicosaacetate-cas-355012-91-8-item-195431.html
https://www.benchchem.com/product/b593227#d-cellohexose-eicosaacetate-biological-activity-and-targets
https://www.benchchem.com/product/b593227#d-cellohexose-eicosaacetate-biological-activity-and-targets
https://www.benchchem.com/product/b593227#d-cellohexose-eicosaacetate-biological-activity-and-targets
https://www.benchchem.com/product/b593227#d-cellohexose-eicosaacetate-biological-activity-and-targets
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

